molecular formula C11H11NO4 B8288758 3-(2-Nitro-propenyl)-benzoic acid methyl ester

3-(2-Nitro-propenyl)-benzoic acid methyl ester

Cat. No.: B8288758
M. Wt: 221.21 g/mol
InChI Key: SIBQGZFJHNZQFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Nitro-propenyl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO4

Molecular Weight

221.21 g/mol

IUPAC Name

methyl 3-(2-nitroprop-1-enyl)benzoate

InChI

InChI=1S/C11H11NO4/c1-8(12(14)15)6-9-4-3-5-10(7-9)11(13)16-2/h3-7H,1-2H3

InChI Key

SIBQGZFJHNZQFH-UHFFFAOYSA-N

Canonical SMILES

CC(=CC1=CC(=CC=C1)C(=O)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 250 mL round bottom flask was added 3-formyl-benzoic acid methyl ester (2.20 g, 13.4 mmol), ammonium acetate (1.03 g, 13.4 mmol), and nitroethane (60 mL). Mixture heated to reflux under an atmosphere of nitrogen while stirring for 1.5 h. Solvent removed under vacuum then residue partitioned between ethyl acetate (100 mL) and 5% sodium bicarbonate. Organic washed with saturated sodium chloride, dried with magnesium sulfate, then concentrated to a oil under vacuum. Product purified on silica and isolated as a yellow solid. 1H NMR (CDCl3) s (3H, 2.47 ppm), s (3H, 3.96 ppmm), t (1H, 7.55 ppm), d (2H, 7.61 ppm) m (3H, 8.09 ppm).
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
nitroethane
Quantity
60 mL
Type
reactant
Reaction Step One

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